2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C21H27N3O2/c1-17-5-3-4-6-18(17)15-22-21(25)16-23-11-13-24(14-12-23)19-7-9-20(26-2)10-8-19/h3-10H,11-16H2,1-2H3,(H,22,25)
• InChI Key: GWKCSXPRKLJOSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CN2CCN(CC2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide, also known as MMMA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MMMA belongs to the class of piperazine derivatives, which have been extensively studied for their pharmacological properties. In

Mechanism of Action

The exact mechanism of action of 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide is not fully understood, but it is believed to act on the serotonin and dopamine systems in the brain. 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has been shown to increase the levels of serotonin and dopamine in certain areas of the brain, which may contribute to its anxiolytic, antidepressant, and antipsychotic effects. 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has also been found to have antioxidant properties, which could contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has a low toxicity profile and is well-tolerated in animal models. 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has been found to have a moderate affinity for serotonin and dopamine receptors, which may contribute to its therapeutic effects. Additionally, 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has been shown to have anti-inflammatory and analgesic properties, which could be useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide in lab experiments is its low toxicity profile, which makes it suitable for in vivo studies. Additionally, the synthesis method for 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has a good yield and purity, making it easy to obtain for further studies. However, one limitation of using 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide in lab experiments is its limited availability, which could make it difficult to obtain for certain studies.

Future Directions

There are several future directions for research on 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies are needed to investigate the anticancer properties of 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide and its potential use in cancer therapy. Another area of interest is the development of novel derivatives of 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide with improved pharmacological properties. Overall, 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has shown promising potential as a therapeutic agent, and further research is needed to fully understand its mechanism of action and therapeutic applications.

Synthesis Methods

The synthesis of 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide involves the reaction of 4-(4-methoxyphenyl)piperazine with 2-methylbenzyl chloride in the presence of sodium hydride and acetonitrile. The resulting product is then treated with acetic anhydride and acetic acid to yield 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide. This method has been reported to have a good yield and purity, making it suitable for further studies.

Scientific Research Applications

2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has been investigated for its potential therapeutic applications in various fields of medicine, including psychiatry, neurology, and oncology. Studies have shown that 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide exhibits anxiolytic and antidepressant effects, making it a promising candidate for the treatment of anxiety and depression. Additionally, 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has been found to have antipsychotic properties, which could be useful in the treatment of schizophrenia. In the field of neurology, 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. 2-[4-(4-methoxyphenyl)piperazin-1-yl]-N-[(2-methylphenyl)methyl]acetamide has also been investigated for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro.